![molecular formula C7H3BrN2O2 B1276932 3-Bromo-5-nitrobenzonitrile CAS No. 49674-15-9](/img/structure/B1276932.png)
3-Bromo-5-nitrobenzonitrile
Overview
Description
3-Bromo-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H3BrN2O2 and its molecular weight is 227.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrogen Bonding Studies
3-Bromo-5-nitrobenzonitrile has been explored in the context of hydrogen bonding. In a study by Glidewell et al. (2002), the hydrogen bonding in C-substituted nitroanilines, including compounds similar to this compound, was examined, revealing intricate sheet formations built from alternating rings. This research provides insights into the molecular interactions and structures of such compounds (Glidewell et al., 2002).
Thermophysical Properties
The thermophysical properties of nitrobenzonitriles, including those similar to this compound, were studied by Jiménez et al. (2002). Their research involved differential scanning calorimetry to understand the behavior of these compounds under varying temperatures, providing valuable data on their phase transitions and heat capacities (Jiménez et al., 2002).
Computational Analysis and Molecular Docking
Arulaabaranam et al. (2021) conducted computational calculations on 5-bromo-3-nitropyridine-2-carbonitrile, a compound similar to this compound. They used various analytical methods to assess molecular structure, reactivity, and biological significance, including molecular docking with target proteins. This study provides a framework for understanding the potential biological interactions of such compounds (Arulaabaranam et al., 2021).
Environmental Degradation Studies
Knight et al. (2003) examined the biotransformation of bromoxynil, a compound closely related to this compound, under various anaerobic conditions. This research is crucial for understanding the environmental fate and degradation pathways of such halogenated aromatic nitrile herbicides (Knight et al., 2003).
Chiral Resolution and Simulation Studies
The chiral resolution and simulation studies of enantiomers related to this compound have been explored by Ali et al. (2016). They demonstrated the use of a Chiralpak IA column for the enantiomeric resolution of such compounds, providing insights into the chiral recognition mechanisms (Ali et al., 2016).
Catalytic Hydrogenation Research
Koprivova and Červený (2008) investigated the hydrogenation of nitrobenzonitriles, including this compound, using Raney nickel catalysts. This research contributes to the understanding of how the position of functional groups influences the hydrogenation process, offering insights into synthetic pathways (Koprivova & Červený, 2008).
Safety and Hazards
Properties
IUPAC Name |
3-bromo-5-nitrobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQGCXODNTLHVQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1[N+](=O)[O-])Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60408907 | |
Record name | 3-bromo-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60408907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
49674-15-9 | |
Record name | 3-Bromo-5-nitrobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=49674-15-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-bromo-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60408907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-5-nitrobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the crystal structure of 3-bromo-5-nitrobenzonitrile influence its intermolecular interactions?
A1: In the crystal structure of this compound, molecules are connected through N-H...N and N-H...O hydrogen bonds. Specifically, the amine group (-NH2) acts as a hydrogen bond donor, interacting with the nitro group (-NO2) and the nitrile group (-CN) of neighboring molecules. These hydrogen bonds form a network that extends in two dimensions, creating sheet-like structures within the crystal lattice [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.